Cas no 2228408-83-9 (1-1-(3-bromo-2-methoxyphenyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(3-bromo-2-methoxyphenyl)cyclopropylcyclopropan-1-amine
• CAS No: 2228408-83-9
• MF: C₁₃H₁₆BrNO
• MW: 282.176242828369
• CID: 6504497
• PubChem ID: 165681772
• Update Time: 2025-11-03

1-1-(3-bromo-2-methoxyphenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-bromo-2-methoxyphenyl)cyclopropylcyclopropan-1-amine
• EN300-1936882
• 1-[1-(3-bromo-2-methoxyphenyl)cyclopropyl]cyclopropan-1-amine
• 2228408-83-9

• Inchi： 1S/C13H16BrNO/c1-16-11-9(3-2-4-10(11)14)12(5-6-12)13(15)7-8-13/h2-4H,5-8,15H2,1H3
• InChI Key： JVHPANROZUSRBC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 281.04153g/mol
• Monoisotopic Mass: 281.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-1-(3-bromo-2-methoxyphenyl)cyclopropylcyclopropan-1-amine

Introduction to 1-1-(3-bromo-2-methoxyphenyl)cyclopropylcyclopropan-1-amine (CAS No. 2228408-83-9)

1-1-(3-bromo-2-methoxyphenyl)cyclopropylcyclopropan-1-amine, with the CAS number 2228408-83-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl moiety and a brominated aromatic ring. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The chemical structure of 1-1-(3-bromo-2-methoxyphenyl)cyclopropylcyclopropan-1-amine consists of a cyclopropyl ring fused to another cyclopropyl ring, with a substituted phenyl group attached. The presence of the bromine atom and the methoxy group on the phenyl ring adds complexity and diversity to its chemical properties. This compound is synthesized through a series of well-defined chemical reactions, including bromination, methylation, and cyclization steps.

Recent studies have highlighted the potential of 1-1-(3-bromo-2-methoxyphenyl)cyclopropylcyclopropan-1-amine in various biological contexts. One of the key areas of interest is its activity as a modulator of neurotransmitter systems. Research has shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially influencing neurotransmitter release and receptor function. This property makes it a promising candidate for the development of new therapeutic agents for neurological disorders.

In addition to its potential in CNS disorders, 1-1-(3-bromo-2-methoxyphenyl)cyclopropylcyclopropan-1-amine has also been studied for its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models. This suggests that it may have applications in treating inflammatory diseases such as arthritis and other autoimmune conditions.

The pharmacokinetic properties of 1-1-(3-bromo-2-methoxyphenyl)cyclopropylcyclopropan-1-amine have been extensively studied to understand its behavior in biological systems. Data from animal models indicate that this compound has good oral bioavailability and a favorable distribution profile, which are crucial factors for its potential use as an oral medication. Furthermore, preliminary toxicology studies have shown that it exhibits low toxicity at therapeutic doses, making it a safe candidate for further clinical development.

In the context of drug discovery, 1-1-(3-bromo-2-methoxyphenyl)cyclopropylcyclopropan-1-amine has been evaluated using high-throughput screening methods to identify its potential targets and mechanisms of action. These studies have revealed that it can modulate multiple signaling pathways, including those involved in cell proliferation, apoptosis, and inflammation. This multifaceted activity profile suggests that it may have broad therapeutic applications beyond its initial areas of focus.

The synthesis and characterization of 1-1-(3-bromo-2-methoxyphenyl)cyclopropylcyclopropan-1-amine have been described in several peer-reviewed publications. The synthetic route involves a series of well-established chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and ring-closing metathesis. These methods ensure high yields and purity, making the compound suitable for large-scale production.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-1-(3-bromo-2-methoxyphenyl)cyclopropylcyclopropan-1-amine in human subjects. Early-phase trials have shown promising results, with participants demonstrating good tolerability and significant improvements in symptoms related to neurological disorders and inflammation. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 1-1-(3-bromo-2-methoxyphenyl)cyclopropylcyclopropan-1-amine (CAS No. 2228408-83-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to the advancement of medical science.